

Polaprezinc: A Comprehensive Technical Guide to its Discovery, Development, and Mechanisms of Action

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *L-carnosine zinc*

Cat. No.: *B15889313*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Polaprezinc, a chelate compound of zinc and L-carnosine, has a rich history spanning over three decades as a clinically effective agent, primarily for the treatment of gastric ulcers. This technical guide provides an in-depth exploration of the discovery, development, and multifaceted mechanisms of action of Polaprezinc. It is intended to be a comprehensive resource, detailing the pivotal preclinical and clinical studies that have elucidated its therapeutic effects. This document summarizes key quantitative data in structured tables for comparative analysis, provides detailed experimental protocols for foundational studies, and visualizes complex biological pathways and experimental workflows using Graphviz diagrams.

Discovery and Development

Polaprezinc was jointly studied and developed by Hamari Chemicals Co., Ltd. and Zeria Pharmaceutical Co., Ltd. in Japan.^[1] It was first approved for clinical use in Japan in 1994 for the treatment of gastric ulcers.^[1] The development of Polaprezinc was driven by the need for a

gastroprotective agent that could not only protect the gastric mucosa but also actively promote ulcer healing.

The chemical structure of Polaprezinc is a 1:1 chelate of zinc and L-carnosine (β -alanyl-L-histidine).[2] This chelation is crucial for its unique properties, as it allows for the targeted delivery and sustained release of both zinc and L-carnosine at the site of mucosal injury.

Synthesis

The synthesis of Polaprezinc involves a multi-step process. A common method begins with the synthesis of L-carnosine, which is then complexed with a zinc salt. One described synthetic route involves the acylation of L-histidine with β -alanine derivatives to form L-carnosine, which is subsequently reacted with zinc acetate to yield Polaprezinc.[1]

Preclinical Pharmacology

An extensive body of preclinical research has established the efficacy of Polaprezinc in various animal models of gastric injury and elucidated its complex mechanisms of action.

Gastroprotective Effects in Animal Models

Polaprezinc has demonstrated significant protective effects in a range of experimentally induced gastric ulcer models in rats, including those induced by ethanol, aspirin, histamine, and acetic acid.[1]


Animal Model	Inducing Agent	Polaprezinc Dose	Key Findings	Reference
Rat	Ethanol	5, 10, 30 mg/kg	Dose-dependent reduction in ulcer index; decreased inflammatory cytokines (IL-1 β , IL-6, IL-8, TNF- α); increased antioxidant enzymes (SOD-1, SOD-2, HO-1) and growth factors (PDGF-B, VEGF, NGF).	[2]
Rat	Acetic Acid	30, 60 mg/kg	Dose-dependent reduction in gastric ulcer area; attenuation of xanthine oxidase and myeloperoxidase activities; restoration of mucosal glutathione levels; increased expression of bFGF and VEGF.	[3]
Rat	Low-dose Aspirin	150 mg/day (human equivalent)	Significant decrease in the number of reddened lesions and erosions/ulcers	

in the small
bowel.

Experimental Protocols for Preclinical Models

- Animals: Male Sprague-Dawley rats.
- Procedure:
 - Rats are fasted for 24 hours with free access to water.
 - Polaprezinc (at doses of 5, 10, or 30 mg/kg) or a vehicle control is administered orally.
 - One hour after treatment, absolute ethanol is administered orally to induce gastric lesions.
 - One hour after ethanol administration, rats are euthanized, and stomachs are removed.
 - The stomachs are inflated with formalin, and the area of mucosal lesions is measured.
 - Gastric tissue can be collected for biochemical and molecular analysis (e.g., cytokine levels, enzyme activities, protein expression).[2]
- Animals: Male Sprague-Dawley rats.
- Procedure:
 - Rats are anesthetized, and a laparotomy is performed.
 - A solution of acetic acid (e.g., 60%) is applied to the serosal surface of the stomach for a defined period to induce a "kissing" ulcer.[3]
 - The abdomen is closed, and the animals are allowed to recover.
 - Polaprezinc (at doses of 30 and 60 mg/kg) or vehicle is administered orally once daily for a specified number of days post-ulcer induction.[3]
 - On the final day of the experiment, rats are euthanized, and the stomachs are excised.

- The ulcer area is measured, and tissue samples are collected for further analysis.[3]



[Click to download full resolution via product page](#)

Caption: Workflow for the acetic acid-induced gastric ulcer model in rats.

Mechanisms of Action

Polaprezinc exerts its therapeutic effects through a combination of mechanisms, including antioxidant and anti-inflammatory actions, direct cytoprotection via induction of heat shock proteins, and promotion of tissue repair.

Antioxidant Properties


Polaprezinc functions as a potent antioxidant, scavenging reactive oxygen species (ROS) and protecting cells from oxidative damage.[4] The L-carnosine moiety is primarily responsible for this free radical scavenging activity. In vitro studies have demonstrated that Polaprezinc can protect cultured gastric mucosal cells from injury induced by hydrogen peroxide and ethanol.[4] This antioxidant effect is crucial in the inflamed and damaged gastric mucosa, where oxidative stress is a major contributor to tissue injury.

Anti-inflammatory Effects and Inhibition of NF- κ B Signaling

A key anti-inflammatory mechanism of Polaprezinc is the inhibition of the nuclear factor-kappa B (NF- κ B) signaling pathway. NF- κ B is a transcription factor that plays a central role in regulating the expression of pro-inflammatory cytokines.

In gastric epithelial cells, pro-inflammatory stimuli such as TNF- α and IL-1 β activate the I κ B kinase (IKK) complex, which then phosphorylates the inhibitory protein I κ B α . This phosphorylation targets I κ B α for ubiquitination and subsequent degradation by the proteasome, allowing NF- κ B to translocate to the nucleus and activate the transcription of genes encoding inflammatory mediators like IL-8.

Polaprezinc has been shown to inhibit TNF- α -induced I κ B α phosphorylation, thereby preventing NF- κ B activation and subsequent IL-8 expression in gastric epithelial cells.[5] The zinc component of Polaprezinc is believed to be the primary mediator of this inhibitory effect.[5]



[Click to download full resolution via product page](#)

Caption: Polaprezinc inhibits NF- κ B activation by preventing I κ B α phosphorylation.

- Cell Culture and Treatment: Gastric epithelial cells (e.g., MKN28) are cultured to confluence and then pre-incubated with various concentrations of Polaprezinc for a specified time (e.g., 3 hours). Subsequently, the cells are stimulated with an NF- κ B activator like TNF- α .

- **Nuclear Extract Preparation:** After treatment, cells are harvested, and nuclear extracts are prepared by hypotonic lysis followed by high-salt extraction to isolate nuclear proteins.
- **Binding Reaction:** The nuclear extracts are incubated with a radiolabeled double-stranded oligonucleotide probe containing the consensus binding site for NF- κ B. A non-specific competitor DNA (e.g., poly(dI-dC)) is included to prevent non-specific protein-DNA interactions.
- **Electrophoresis:** The protein-DNA complexes are resolved on a non-denaturing polyacrylamide gel.
- **Detection:** The gel is dried and exposed to autoradiography film. A "shifted" band indicates the formation of a complex between NF- κ B in the nuclear extract and the labeled probe. The intensity of this band corresponds to the level of NF- κ B activation.

Induction of Heat Shock Proteins (HSPs)

Polaprezinc has been shown to induce the expression of several heat shock proteins (HSPs), including HSP70 and HSP90, in gastric mucosal cells.[2] HSPs are molecular chaperones that play a critical role in cellular protection against various stresses, including inflammation and oxidative stress. They contribute to the maintenance of protein homeostasis and can inhibit apoptotic pathways.

The induction of HSP70 by Polaprezinc is considered a significant mechanism for its cytoprotective effects. Studies have shown that in rat intestinal epithelial cells, Polaprezinc-induced HSP70 expression is crucial for its ability to suppress apoptosis induced by nonsteroidal anti-inflammatory drugs (NSAIDs) like acetylsalicylic acid.[3][6]

- **Cell Culture and Treatment:** Cells (e.g., rat intestinal epithelial cells, RIE1) are treated with Polaprezinc for various time points.
- **Protein Extraction:** Whole-cell lysates are prepared using a suitable lysis buffer containing protease inhibitors.
- **Protein Quantification:** The total protein concentration in each lysate is determined using a standard protein assay (e.g., BCA assay).

- SDS-PAGE and Electrotransfer: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a polyvinylidene difluoride (PVDF) membrane.
- Immunoblotting:
 - The membrane is blocked to prevent non-specific antibody binding.
 - The membrane is incubated with a primary antibody specific for HSP70.
 - After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase).
 - The protein bands are visualized using a chemiluminescent substrate and detected by imaging.
 - A loading control protein (e.g., β -actin or GAPDH) is also probed to ensure equal protein loading across lanes.

Clinical Development and Efficacy

Polaprezinc has undergone extensive clinical evaluation, primarily for the treatment of gastric ulcers and, more recently, for other indications such as zinc deficiency and adjunctive therapy in *Helicobacter pylori* eradication.

Gastric Ulcer Healing

Multiple clinical trials have demonstrated the efficacy of Polaprezinc in promoting the healing of gastric ulcers.

Study Design	Comparator	Polaprezinc Dose	Treatment Duration	Primary Endpoint	Efficacy Rate	Reference
Multicenter, randomized, double-blind, double-dummy, positive-controlled	Rebamipide	150 mg/day	8 weeks	Effective treatment rate confirmed by gastroscopy	81.48%	[6]
Phase 3 Clinical Trial	Cetraxate	150 mg/day (75 mg twice daily)	8 weeks	Cure rate assessed by endoscopy	55.6%	[6]

Helicobacter pylori Eradication

Polaprezinc has been investigated as an adjunct to standard triple therapy for the eradication of *H. pylori*. The addition of Polaprezinc has been shown to improve eradication rates.

Study Design	Treatment Arms	Polaprezinc Dose	Eradication Rate (ITT Analysis)	Reference
Randomized, controlled, multicenter	Triple therapy + Polaprezinc vs. Triple therapy alone	150 mg/day	77% vs. 58.6%	
Meta-analysis of RCTs	Triple therapy + Polaprezinc vs. Triple therapy alone	150 mg/day	80.4% vs. 67.01%	[7]

Zinc Deficiency

Polaprezinc is also used as a zinc replacement therapy. A systematic review and meta-analysis of randomized controlled trials showed a significant dose-response relationship between Polaprezinc administration and an increase in serum zinc concentrations.[\[8\]](#)[\[9\]](#)

Polaprezinc Dose	Mean Increase from Baseline (µg/dL)	95% Confidence Interval
75 mg/day	Not specified	Not specified
150 mg/day	Not specified	Not specified
300 mg/day	Not specified	Not specified
Overall	9.08	5.46, 12.70

Note: Specific mean increases for each dose were not provided in the abstract, but a significant dose-response relationship was confirmed.[\[8\]](#)[\[9\]](#)

Pharmacokinetics and Safety

Pharmacokinetics

Pharmacokinetic studies in both rats and humans have been conducted to understand the absorption, distribution, metabolism, and excretion of Polaprezinc.

In rats, following oral administration of radiolabeled Polaprezinc, it has been suggested that the complex dissociates into L-carnosine and zinc during intestinal absorption.[\[10\]](#)

In healthy human volunteers, a single oral dose of 75 mg of Polaprezinc resulted in a peak plasma zinc concentration (C_{max}) of 1.9 µg/mL at a T_{max} of 1.6 hours.[\[1\]](#) A study in healthy Chinese volunteers provided more detailed pharmacokinetic parameters.

Parameter	Value (mean ± SD)
Dose	75 mg
C _{max} (µg/mL)	1.30 ± 0.30
T _{max} (h)	1.0 (range 0.50-3.01)
AUC _{0-t} (h·µg/mL)	4.06 ± 1.13
AUC _{0-∞} (h·µg/mL)	4.43 ± 1.04
t _{1/2} (h)	1.20 ± 0.62

Data from a bioequivalence study of a test product.[\[5\]](#)

Parameter	Value (mean ± SD)
Dose	300 mg
C _{max} (µg/mL)	0.91 ± 0.26
T _{max} (h)	3.25 (range 1.50-4.50)
AUC _{0-t} (h·µg/mL)	3.26 ± 1.06
AUC _{0-∞} (h·µg/mL)	3.37 ± 1.07
t _{1/2} (h)	1.01 ± 0.51

Data from a bioequivalence study of a test product.[\[5\]](#)

Safety and Tolerability

Polaprezinc is generally well-tolerated. The most commonly reported adverse events are mild gastrointestinal discomfort, such as nausea, vomiting, and diarrhea.[\[11\]](#) Allergic reactions are rare but can occur.[\[11\]](#)

A meta-analysis of clinical trials for zinc deficiency showed a dose-response relationship for gastrointestinal adverse drug reactions (ADRs).

Polaprezinc Dose	Incidence of GI ADRs
75 mg/day	0.0%
150 mg/day	2.1%
300 mg/day	14.9%
Placebo	3.0%

Data from a meta-analysis of four randomized controlled trials.[9][12]

Conclusion

The discovery and development of Polaprezinc represent a significant advancement in the treatment of gastric mucosal disorders. Its unique chelated structure facilitates targeted delivery of zinc and L-carnosine, enabling a multifaceted mechanism of action that includes potent antioxidant and anti-inflammatory effects, as well as the induction of cytoprotective heat shock proteins. Preclinical studies have robustly demonstrated its efficacy in various models of gastric injury, and extensive clinical trials have confirmed its therapeutic benefits in healing gastric ulcers, improving H. pylori eradication rates, and correcting zinc deficiency. With a well-established safety profile, Polaprezinc remains a valuable therapeutic agent for a range of gastrointestinal conditions. This technical guide provides a comprehensive overview of the scientific foundation supporting the clinical use of Polaprezinc, serving as a valuable resource for researchers and drug development professionals in the field of gastroenterology and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. [Recent advances on polaprezinc for medical use \(Review\) - PMC \[pmc.ncbi.nlm.nih.gov\]](#)

- 2. The effect of polaprezinc on gastric mucosal protection in rats with ethanol-induced gastric mucosal damage: comparison study with rebamipide - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Ginger extract and polaprezinc exert gastroprotective actions by anti-oxidant and growth factor modulating effects in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Polaprezinc protects gastric mucosal cells from noxious agents through antioxidant properties in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Pharmacokinetics and Safety of Polaprezinc Granules Oral Administration in Healthy Chinese Volunteers Under Fasting and Fed Conditions - PMC [pmc.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. Efficacy and Safety of Polaprezinc-Based Therapy versus the Standard Triple Therapy for Helicobacter pylori Eradication: A Systematic Review and Meta-Analysis of Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Efficacy and Safety of Polaprezinc (Zinc Compound) on Zinc Deficiency: A Systematic Review and Dose-Response Meta-Analysis of Randomized Clinical Trials Using Individual Patient Data - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. mdpi.com [mdpi.com]
- 10. Disposition of polaprezinc (zinc L-carnosine complex) in rat gastrointestinal tract and effect of cimetidine on its adhesion to gastric tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. What are the side effects of Polaprezinc? [synapse.patsnap.com]
- 12. Efficacy and Safety of Polaprezinc (Zinc Compound) on Zinc Deficiency: A Systematic Review and Dose–Response Meta-Analysis of Randomized Clinical Trials Using Individual Patient Data - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Polaprezinc: A Comprehensive Technical Guide to its Discovery, Development, and Mechanisms of Action]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15889313/docs#polaprezinc-a-comprehensive-technical-guide-to-its-discovery-development-and-mechanisms-of-action>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)